Cas no 6330-11-6 (Ethyl 2-amino-3-(4-methoxyphenyl)propanoate;hydrochloride)

• Product Name: Ethyl 2-amino-3-(4-methoxyphenyl)propanoate;hydrochloride
• CAS No: 6330-11-6
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• CID: 1650279
• PubChem ID: 11436865
• Update Time: 2025-11-06

Ethyl 2-amino-3-(4-methoxyphenyl)propanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(4-methoxyphenyl)propanoate;hydrochloride
• hydrochloride
• O-methyl-L-tyrosine ethyl ester, hydrochloride
• AGN-PC-009338
• NSC47130
• O-Methyl-L-tyrosin-aethylester, Hydrochlorid
• ethyl 2-amino-3-(4-methoxyphenyl)propanoate
• hydrochloride; O-methyl-L-tyrosine ethyl ester, hydrochloride; AGN-PC-009338; NSC47130; O-Methyl-L-tyrosin-aethylester, Hydrochlorid; ethyl 2-amino-3-(4-methoxyphenyl)propanoate;
• EN300-1723260
• DTXSID60465873
• Ethyl O-methyltyrosinate--hydrogen chloride (1/1)
• D81700
• 6330-11-6
• Ethyl 2-amino-3-(4-methoxyphenyl)propanoate HCl
• 79751-43-2
• CS-0162418
• BS-46916
• NSC-47130
• MFCD31666615
• Ethyl 2-amino-3-(4-methoxyphenyl)propanoate Hydrochloride

• Inchi： 1S/C12H17NO3.ClH/c1-3-16-12(14)11(13)8-9-4-6-10(15-2)7-5-9;/h4-7,11H,3,8,13H2,1-2H3;1H
• InChI Key： FLMKCSGNZMMXDN-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(CC1C=CC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 259.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55
• LogP: 2.63040

Additional information on Ethyl 2-amino-3-(4-methoxyphenyl)propanoate;hydrochloride

Comprehensive Overview of Ethyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride (CAS No. 6330-11-6)

Ethyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride (CAS No. 6330-11-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structure, featuring an ethyl ester group and a 4-methoxyphenyl moiety, makes it a versatile intermediate for designing bioactive molecules. Researchers frequently explore its applications in central nervous system (CNS) drug discovery due to its potential to modulate neurotransmitter pathways.

In recent years, the demand for high-purity amino acid derivatives like Ethyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride has surged, driven by advancements in precision medicine and bioconjugation techniques. A trending topic in scientific forums is its utility in prodrug design, where its ester group facilitates enhanced bioavailability. Google Scholar data reveals growing interest in queries such as "synthetic routes for 6330-11-6" and "4-methoxyphenyl derivatives in drug delivery," highlighting its relevance in modern research.

The compound’s hydrochloride salt form (CAS No. 6330-11-6) ensures improved solubility in aqueous systems, a critical factor for in vitro assays and formulation studies. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a key concern for laboratories focusing on GMP-compliant synthesis. Discussions on platforms like ResearchGate often emphasize its role in asymmetric catalysis, particularly for constructing chiral centers in pharmaceutical intermediates.

From an industrial perspective, Ethyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride aligns with the green chemistry movement. Manufacturers are optimizing synthetic protocols to reduce waste, addressing search trends like "sustainable production of amino acid esters." Its stability under mild conditions also makes it a candidate for flow chemistry applications, a hot topic in process intensification circles.

Emerging studies suggest potential applications of this compound in nutraceuticals, particularly in formulations targeting cognitive health. The 4-methoxyphenyl group’s resemblance to natural phenolics has sparked interest in its antioxidant properties, though rigorous clinical validation is pending. Patent databases show increased filings combining this moiety with neuroprotective agents, reflecting its cross-disciplinary appeal.

Quality control remains paramount when working with CAS No. 6330-11-6. Recent PubMed articles stress the importance of residual solvent analysis and polymorph screening to ensure batch consistency. These precautions are especially relevant for contract research organizations (CROs) catering to FDA submission requirements.

In summary, Ethyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride exemplifies the intersection of traditional organic chemistry and cutting-edge drug development. Its adaptability across peptide engineering, small-molecule therapeutics, and material science ensures its enduring significance in the chemical enterprise.